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Compound of Interest

Compound Name: Xylofuranose

Cat. No.: B8766934 Get Quote

For researchers, scientists, and drug development professionals, adherence to proper chemical

disposal protocols is a cornerstone of laboratory safety and environmental responsibility. This

guide provides essential, immediate safety and logistical information for the proper disposal of

Xylofuranose, ensuring operational integrity and compliance with safety standards. While

Xylofuranose and some of its derivatives are not classified as hazardous, it is imperative to

handle all laboratory chemicals with a structured and cautious approach.

Key Chemical and Physical Properties of
Xylofuranose
A foundational understanding of a compound's properties is critical for its safe handling and

disposal. The following table summarizes the key physical and chemical data for

Xylofuranose.
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Property Value

Molecular Formula C₅H₁₀O₅[1][2][3]

Molecular Weight 150.13 g/mol [2][3]

Appearance White to off-white powder/solid

Melting Point 158-161 °C (beta-L-xylofuranose)[1]

Boiling Point
375.36 °C at 760 mmHg (beta-L-xylofuranose)

[1]

Solubility Soluble in water[1]

Experimental Protocol: Step-by-Step Disposal
Procedure
The proper disposal of Xylofuranose depends on whether it is in its pure solid form or

dissolved in a solvent. This protocol provides a step-by-step guide for safe disposal.

1. Waste Stream Assessment:

Pure Xylofuranose (Solid): If the Xylofuranose waste is in its pure, solid form and is not

contaminated with any hazardous materials, it can generally be disposed of as non-

hazardous solid waste.[4]

Xylofuranose Solutions: The disposal method for Xylofuranose solutions is dictated by the

solvent used.

Aqueous Solutions: If Xylofuranose is dissolved in water with no other hazardous

chemicals present, the solution may often be disposed of down the drain with a copious

amount of water.[4] However, it is crucial to verify this with your institution's environmental

health and safety (EHS) department and local wastewater regulations.

Solvent Solutions: If Xylofuranose is dissolved in a flammable or hazardous solvent, the

solution must be treated as hazardous waste.[4]

2. Waste Segregation and Collection:
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Solid Waste: Collect uncontaminated, solid Xylofuranose waste in a designated, clearly

labeled, and sealed container for non-hazardous solid chemical waste.[4][5]

Liquid Waste:

Non-Hazardous Aqueous Solutions: If drain disposal is permitted, pour the solution down a

laboratory sink, flushing with a large volume of water.

Hazardous Solvent Solutions: Collect liquid waste containing hazardous solvents in a

separate, designated, and clearly labeled hazardous waste container.[4][5] The label must

accurately identify the contents, including the solvent. Never mix incompatible waste

streams.[6][7]

3. Container Management:

Use appropriate, compatible containers for waste collection.[6][8]

Ensure all waste containers are kept tightly sealed when not in use to prevent spills or the

release of vapors.[7][8]

Store waste containers in a designated satellite accumulation area.[7][8]

4. Final Disposal:

Arrange for the pickup and disposal of all waste through your institution's licensed chemical

waste disposal vendor.[5]

Empty containers that held Xylofuranose should be triple-rinsed with an appropriate solvent.

The rinsate should be collected and disposed of as hazardous waste if a hazardous solvent

was used.

Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of

Xylofuranose waste.
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Start: Xylofuranose Waste Assessment

Waste Characterization

Disposal Path

Final Disposal Action

Assess the form of Xylofuranose waste

Is it a pure, uncontaminated solid?

Is it dissolved in a solvent?

No

Collect in a labeled container for non-hazardous solid waste

Yes

Assess the solvent

Yes

Dispose via institutional chemical waste program

Is the solvent aqueous and non-hazardous?

Collect in a labeled container for hazardous liquid waste

No

Drain disposal with copious water (Verify local regulations)

Yes

Click to download full resolution via product page

Decision workflow for Xylofuranose disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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